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Compound of Interest

Compound Name: L-Cysteine-1-13C

Cat. No.: B566155

An In-depth Technical Guide to L-Cysteine-1-13C

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical structure, physical properties,
and applications of L-Cysteine-1-13C, a stable isotope-labeled version of the semi-essential
amino acid L-cysteine. This isotopologue is a valuable tool in metabolic research, drug
development, and various analytical applications due to the specific incorporation of a carbon-
13 isotope at the carboxyl position.

Chemical Structure and Identification

L-Cysteine-1-13C is structurally identical to L-cysteine, with the exception of a 3C atom at the
C1 position (the carboxyl carbon). This specific labeling provides a distinct mass shift, making it
detectable and distinguishable from its natural counterpart in mass spectrometry and NMR
spectroscopy.
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Identifier

Value

IUPAC Name

(2R)-2-amino-3-sulfanylpropanoic-1-13C acid

Molecular Formula

H13SCH2CH(NH2)13CO:H

SMILES N--INVALID-LINK----INVALID-LINK--=O[1]
o 1S/IC3H7NO2S/c4-2(1-7)3(5)6/h2,7H,1,4H2,
n

(H,5,6)/t2-/m0/s1/i3+1[1]
InChiKey XUJINEKJILAYXESH-NSQKCYGPSA-N[1]

CAS Number (Labeled)

224054-24-4[1][2]

CAS Number (Unlabeled)

52-90-4

EC Number

200-158-2

Physicochemical Properties

The physical properties of L-Cysteine-1-13C are largely comparable to those of unlabeled L-

cysteine. The primary difference lies in its molecular weight due to the presence of the heavier

carbon isotope.

Property Value

Molecular Weight 122.15 g/mol

Appearance White or colorless solid/crystals
Melting Point ~220-240 °C (decomposes)

Isotopic Purity

=99 atom % 13C

Chemical Purity

298%

Solubility

Soluble in water. A stock solution of 5 mg/mL in
H20 can be prepared with ultrasonic warming to
60°C.

Storage Conditions

Store refrigerated at 2°C to 8°C. Protect from
light.
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Applications in Research and Drug Development

L-Cysteine-1-13C is a powerful tool used as a tracer and an internal standard in a variety of
research applications.

o Metabolic Flux Analysis (MFA): As a stable isotope-labeled compound, it is used to trace the
metabolic fate of cysteine in cellular systems. By introducing L-Cysteine-1-13C into a
biological system, researchers can track its incorporation into downstream metabolites using
techniques like mass spectrometry and NMR.

» Quantitative Analysis: It serves as an internal standard for the precise quantification of
unlabeled L-cysteine in complex biological samples by NMR, GC-MS, or LC-MS.

o Biomolecular NMR: The 13C label provides a specific signal that can be used in NMR
spectroscopy to study protein structure, dynamics, and binding.

o Drug Development: Stable isotopes are incorporated into drug molecules to act as tracers for
guantitation during various stages of the drug development process.

L-cysteine itself is a precursor to several biologically crucial molecules, and the labeled form
can be used to study the synthesis pathways of these compounds.

Metabolic Fate of L-Cysteine

L-Cysteine-1-13C

Synthesis Metabolism Catabolism

Glutathione Taurine Hydrogen Sulfide (H2S)

Click to download full resolution via product page

Caption: Key metabolic pathways originating from L-cysteine.
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Experimental Methodologies

While specific, detailed protocols are proprietary to individual laboratories and manufacturers,

the general methodologies for using L-Cysteine-1-13C in metabolic tracing studies follow a

consistent workflow.

General Protocol for LC-MS Based Metabolic Labeling

This protocol outlines a typical experiment for tracing the incorporation of L-Cysteine-1-13C

into downstream metabolites in a cell culture system.

Cell Culture: Culture cells of interest to the desired confluency under standard conditions.

Isotope Labeling: Replace the standard culture medium with a medium containing a known
concentration of L-Cysteine-1-13C. The duration of incubation depends on the metabolic
pathway and turnover rate being studied.

Metabolite Extraction: After incubation, harvest the cells and quench metabolic activity
rapidly (e.g., using cold methanol). Extract metabolites using an appropriate solvent system
(e.g., a mixture of methanol, acetonitrile, and water).

Sample Preparation: Centrifuge the extract to remove cell debris. The supernatant containing
the metabolites is then dried and reconstituted in a suitable solvent for LC-MS analysis.

LC-MS Analysis: Analyze the sample using Liquid Chromatography-Mass Spectrometry (LC-
MS). The liquid chromatography separates the various metabolites, and the mass
spectrometer detects and quantifies the mass-to-charge ratio (m/z) of each compound. The
M+1 mass shift of metabolites incorporating the 13C label from L-Cysteine-1-13C is used for
tracing.

Data Analysis: Process the raw LC-MS data to identify and quantify the labeled and
unlabeled metabolites. This provides insights into the flux through specific metabolic
pathways.
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Workflow for LC-MS Metabolic Tracing

1. Cell Culture

2. Labeling with

L-Cysteine-1-13C

3. Metabolite Extraction

4. Sample Preparation

5. LC-MS Analysis

6. Data Analysis
(Isotopologue Distribution)

Click to download full resolution via product page

Caption: Generalized workflow for a stable isotope tracing experiment.

NMR Spectroscopy

For NMR-based studies, L-Cysteine-1-13C is incorporated into proteins or other biomolecules.
The sample is then prepared in a suitable buffer (e.g., D20 for some applications) and analyzed
using a high-field NMR spectrometer. The chemical shift of the 13C nucleus provides
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information about its local chemical environment, which is useful for structural and dynamic
studies. While specific 13C NMR data for L-Cysteine-1-13C is not readily available in public
databases, spectra for unlabeled L-cysteine and its hydrochloride salt are available for
reference.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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